Cas no 73430-27-0 (1-Dimethylamino-2-nitroethylene)

• Product Name: 1-Dimethylamino-2-nitroethylene
• CAS No: 73430-27-0
• MF: C₄H₈N₂O₂
• MW: 116.118520736694
• MDL: MFCD00051519
• CID: 1765481
• PubChem ID: 637928
• Update Time: 2025-05-25

1-Dimethylamino-2-nitroethylene Chemical and Physical Properties

Names and Identifiers

• Ethenamine, N,N-dimethyl-2-nitro-, (1E)-
• (E)-N,N-DIMETHYL-2-NITROETHENAMINE
• 1190-92-7
• AN-308/25123016
• DTXSID40878745
• N,N-Dimethyl-2-nitroethyleneamine
• AC7545
• BCP29102
• EN300-322221
• N,N-dimethyl-2-nitroethenamine
• (E)-N,N-Dimethyl-2-nitroethenamine #
• Ethenamine, N,N-dimethyl-2-nitro-
• dimethyl[(E)-2-nitroethenyl]amine
• AKOS005073941
• N,N-DIMETHYL-N-(2-NITROVINYL)AMINE
• 73430-27-0
• ALBB-035699
• 1-(Dimethylamino)-2-nitroethene
• EN300-94671
• (E)-N,N-Dimethyl-2-nitroethen-1-amine
• BAA19092
• 1-(Dimethylamino)-2-nitroethylene
• l-dimethylamino-2-nitroethylene
• CS-D1168
• J-504579
• 1-(Dimethylamino)-2-nitroethylene, 97%
• 1-(N,N-Dimethylamino)-2-nitroethylene
• SCHEMBL2539992
• AS-61209
• ethenamine, N,N-dimethyl-2-nitro-, (E)-
• STL554346
• BBL100552
• dimethyl(2-nitroethenyl)amine
• dimethyl[(E)-2-nitrovinyl]amine
• SCHEMBL2539103
• (E)-N,N-dimethyl-2-nitroethylenamine
• MFCD00051519
• 1-Dimethylamino-2-nitroethylene
• InChI=1/C4H8N2O2/c1-5(2)3-4-6(7)8/h3-4H,1-2H3/b4-3
• 10A-011
• N,N-dimethyl-2-nitroethylenamine

• MDL： MFCD00051519
• Inchi： 1S/C4H8N2O2/c1-5(2)3-4-6(7)8/h3-4H,1-2H3/b4-3+
• InChI Key： JKOVQYWMFZTKMX-ONEGZZNKSA-N
• SMILES： [O-][N+](/C=C/N(C)C)=O

Computed Properties

• Exact Mass: 116.058577502g/mol
• Monoisotopic Mass: 116.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-Dimethylamino-2-nitroethylene

Chemical Profile of 1-Dimethylamino-2-nitroethylene (CAS No. 73430-27-0)

1-Dimethylamino-2-nitroethylene, identified by the Chemical Abstracts Service Number (CAS No.) 73430-27-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its nitro and dimethylamino functional groups, has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry and medicinal chemistry. The structural motif of this compound, featuring a conjugated system with electron-withdrawing and electron-donating groups, makes it a valuable intermediate in the synthesis of more complex molecules.

The nitro group in 1-Dimethylamino-2-nitroethylene plays a pivotal role in its chemical behavior. This group is known for its ability to participate in nucleophilic aromatic substitution reactions, as well as its role as a hydrogen bond acceptor, which can influence the compound's solubility and interactions with biological targets. Additionally, the dimethylamino substituent contributes to the molecule's basicity, making it a potential candidate for use in reactions that require a basic environment or for the development of drugs that target acidic biological pathways.

In recent years, there has been growing interest in the applications of nitroalkenes in pharmaceutical development. These compounds are particularly valued for their ability to undergo cycloaddition reactions with various nucleophiles, leading to the formation of heterocyclic structures that are prevalent in many bioactive molecules. For instance, the [4+2] cycloaddition of nitroalkenes with dienes has been widely explored for the synthesis of fused heterocycles, which are often found in natural products and pharmaceuticals.

One of the most compelling aspects of 1-Dimethylamino-2-nitroethylene is its potential as a building block for more complex pharmacophores. Researchers have leveraged its reactivity to develop novel derivatives with enhanced biological activity. For example, studies have shown that derivatives of this compound can exhibit significant activity against certain enzymes and receptors, making them promising candidates for further development into therapeutic agents. The nitro group can be reduced to an amine, altering the electronic properties of the molecule and potentially tuning its biological effects.

The synthesis of 1-Dimethylamino-2-nitroethylene itself is an intriguing process that highlights the intersection of organic synthesis and mechanistic chemistry. One common synthetic route involves the nitration of a suitable precursor, followed by functional group manipulation to introduce the dimethylamino group. This process requires careful control of reaction conditions to ensure high yield and purity, as well as to minimize side reactions that could lead to undesired byproducts.

Recent advancements in computational chemistry have also contributed to our understanding of 1-Dimethylamino-2-nitroethylene. Molecular modeling studies have provided insights into its interaction with biological targets, helping researchers predict potential binding modes and optimize drug-like properties. These computational approaches are particularly valuable when experimental data is limited or when screening large libraries of compounds for activity.

The role of 1-Dimethylamino-2-nitroethylene in medicinal chemistry extends beyond its use as a synthetic intermediate. It has been investigated for its potential applications in drug discovery programs aimed at treating various diseases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in inflammatory pathways. The ability to modify both the nitro and dimethylamino groups allows for fine-tuning of pharmacokinetic properties such as solubility, metabolic stability, and bioavailability.

The environmental impact and safety considerations associated with 1-Dimethylamino-2-nitroethylene are also important aspects to address. While this compound is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safety during synthesis, storage, and disposal. Regulatory guidelines recommend using appropriate personal protective equipment (PPE) and working under controlled conditions to minimize exposure risks.

In conclusion,1-Dimethylamino-2-nitroethylene (CAS No. 73430-27-0) is a multifaceted compound with significant potential in organic synthesis and pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs and exploring novel chemical transformations. As research continues to uncover new applications for this molecule, it will undoubtedly remain a topic of interest for chemists and biologists alike.